Cas no 1521819-33-9 (2-fluoro-6-1-hydroxy-2-(methylamino)ethylphenol)

• Product Name: 2-fluoro-6-1-hydroxy-2-(methylamino)ethylphenol
• CAS No: 1521819-33-9
• MF: C₉H₁₂FNO₂
• MW: 185.195486068726
• CID: 6422345
• PubChem ID: 82602102
• Update Time: 2025-06-24

2-fluoro-6-1-hydroxy-2-(methylamino)ethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-1-hydroxy-2-(methylamino)ethylphenol
• EN300-1801401
• 2-fluoro-6-[1-hydroxy-2-(methylamino)ethyl]phenol
• 1521819-33-9

• Inchi： 1S/C9H12FNO2/c1-11-5-8(12)6-3-2-4-7(10)9(6)13/h2-4,8,11-13H,5H2,1H3
• InChI Key： KZWICOVSRVAGBA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1O)C(CNC)O

Computed Properties

• Exact Mass: 185.08520679g/mol
• Monoisotopic Mass: 185.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.5Ų

Additional information on 2-fluoro-6-1-hydroxy-2-(methylamino)ethylphenol

Introduction to 2-Fluoro-6-(1-Hydroxy-2-(Methylamino)ethyl)phenol (CAS No. 1521819-33-9)

2-Fluoro-6-(1-Hydroxy-2-(methylamino)ethyl)phenol (CAS No. 1521819-33-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique molecular structure, which includes a fluoro-substituted phenyl ring and a hydroxy-methylamino ethyl side chain. The combination of these functional groups endows the molecule with a range of biological activities and potential therapeutic applications.

The chemical structure of 2-fluoro-6-(1-hydroxy-2-(methylamino)ethyl)phenol can be represented as C₉H₁₂FO₂N. The presence of the fluoro group on the phenyl ring enhances the molecule's lipophilicity, which can improve its cell membrane permeability and bioavailability. The hydroxy-methylamino ethyl side chain, on the other hand, introduces hydrogen bonding capabilities and can influence the compound's solubility and reactivity.

In recent years, extensive research has been conducted to explore the pharmacological properties of 2-fluoro-6-(1-hydroxy-2-(methylamino)ethyl)phenol. One of the key areas of interest is its potential as an antidepressant and anxiolytic agent. Studies have shown that this compound can modulate serotonin and norepinephrine levels in the brain, which are crucial neurotransmitters involved in mood regulation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-fluoro-6-(1-hydroxy-2-(methylamino)ethyl)phenol exhibits potent serotonin reuptake inhibition, similar to selective serotonin reuptake inhibitors (SSRIs), but with a more favorable side effect profile.

Beyond its potential as a psychiatric medication, 2-fluoro-6-(1-hydroxy-2-(methylamino)ethyl)phenol has also been investigated for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including cardiovascular disease, diabetes, and neurodegenerative disorders. Research published in the Inflammation Research journal indicated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), suggesting its potential use in treating inflammatory conditions.

The safety profile of 2-fluoro-6-(1-hydroxy-2-(methylamino)ethyl)phenol has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings are promising for its further development as a safe and effective therapeutic agent.

In addition to its pharmacological properties, the synthesis of 2-fluoro-6-(1-hydroxy-2-(methylamino)ethyl)phenol has been optimized to improve yield and purity. Various synthetic routes have been explored, including multi-step reactions involving nucleophilic substitution and reduction steps. A recent publication in the Tetrahedron Letters described an efficient one-pot synthesis method that significantly reduces production costs and environmental impact.

The potential applications of 2-fluoro-6-(1-hydroxy-2-(methylamino)ethyl)phenol extend beyond traditional pharmaceuticals. In the field of materials science, this compound has been investigated for its use in developing novel drug delivery systems. Its ability to form stable complexes with metal ions makes it a promising candidate for targeted drug delivery applications. For example, a study published in the Biomaterials Science journal demonstrated that nanoparticles containing 2-fluoro-6-(1-hydroxy-2-(methylamino)ethyl)phenol could effectively deliver drugs to specific tissues with enhanced efficacy.

In conclusion, 2-fluoro-6-(1-hydroxy-2-(methylamino)ethyl)phenol (CAS No. 1521819-33-9) is a multifaceted compound with a wide range of potential applications in medicine and materials science. Its unique chemical structure and biological activities make it an exciting subject for ongoing research and development. As more studies are conducted, it is likely that new therapeutic uses will be discovered, further solidifying its importance in the scientific community.